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Compound of Interest

Compound Name: 3-Methylhexanal

Cat. No.: B098541

An In-depth Technical Guide to 3-Methylhexanal: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylhexanal is a branched-chain aldehyde that serves as a significant model compound
in organic chemistry and is utilized as an analytical standard in various scientific research
applications.[1] Its structure, characterized by a methyl group at the third carbon position,
introduces a chiral center, making it a point of interest for stereochemical studies.[1] This
document provides a comprehensive overview of the chemical properties, structure, and
relevant experimental methodologies for 3-Methylhexanal.

Chemical Structure and Identifiers

3-Methylhexanal is a saturated fatty aldehyde and a member of the class of organic
compounds known as medium-chain aldehydes.[2][3] The presence of a methyl branch at the
C3 position creates a chiral center, influencing its physical and chemical properties.[1]

o IUPAC Name: 3-methylhexanal[2]
e Molecular Formula: C7H140[2]

e SMILES: CCCC(C)CC=0[2]
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« InChl: InNChl=1S/C7H140/c1-3-4-7(2)5-6-8/n6-7H,3-5H2,1-2H3[2]
« InChiKey: ZSJUABCTGCNBPF-UHFFFAOYSA-N[2]
« CAS Number: 19269-28-4[2]

Caption: 2D structure of 3-Methylhexanal.

Quantitative Chemical Properties

The following table summarizes the key quantitative properties of 3-Methylhexanal.

Property Value Unit Source
Molecular Weight 114.19 g/mol [2]
Boiling Point 143.00 to 144.00 °C [4]
Density 0.800-0.805 g/cm3 [2]
Specific Gravity 0.74500 to 0.81100 @ A5]

25.00 °C
Refractive Index 1.409-1.414 [2]
Vapor Pressure 5.920000 mm/Hg @ 25.00 °C [4]
Water Solubility 1.85 g/L [3]

logP (Octanol/Water

. . 2.54 [3]
Partition Coefficient)

Physical and Chemical Characteristics

o Appearance: Colorless to pale yellow clear liquid.[2]
e Odor: Sweet green aroma.[2]

» Solubility: Very slightly soluble in water; soluble in pentane, diethyl ether, and ethanol.[2]

Experimental Protocols
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3-Methylhexanal is frequently employed as an analytical standard for its quantification in
various samples using techniques like gas chromatography (GC).[1]

General Protocol for Gas Chromatography (GC) Analysis

This protocol outlines a general methodology for the analysis of 3-Methylhexanal in a sample.
e Sample Preparation:

o Dilute the sample containing 3-Methylhexanal in a volatile organic solvent, such as
dichloromethane or hexane.

o If necessary, perform a derivatization step to enhance volatility and thermal stability.
o Standard Preparation:

o Prepare a series of standard solutions of 3-Methylhexanal of known concentrations in the
same solvent used for the sample.

o GC System Configuration:

o Injector: Set to a temperature that ensures rapid vaporization of the sample without
degradation (e.g., 250 °C).

o Column: Select a capillary column with a stationary phase appropriate for aldehyde
analysis (e.g., a non-polar or medium-polarity column).

o Oven Program: Implement a temperature gradient to separate the components of the
sample. An example program could be:

= Initial temperature: 50 °C, hold for 2 minutes.
» Ramp: Increase to 250 °C at a rate of 10 °C/min.
» Final hold: Maintain 250 °C for 5 minutes.

o Detector: A Flame lonization Detector (FID) is commonly used for the detection of organic
compounds. Set the detector temperature higher than the final oven temperature (e.g.,

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b098541?utm_src=pdf-body
https://www.smolecule.com/products/s584048
https://www.benchchem.com/product/b098541?utm_src=pdf-body
https://www.benchchem.com/product/b098541?utm_src=pdf-body
https://www.benchchem.com/product/b098541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

280 °C).
o Carrier Gas: Use an inert gas, such as helium or nitrogen, at a constant flow rate.

e Analysis:

o Inject a fixed volume (e.g., 1 yL) of the prepared standard solutions to generate a
calibration curve.

o Inject the same volume of the prepared sample.
» Data Processing:

o lIdentify the peak corresponding to 3-Methylhexanal in the chromatogram based on its
retention time compared to the standards.

o Quantify the amount of 3-Methylhexanal in the sample by comparing its peak area to the
calibration curve.
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Caption: Experimental workflow for GC analysis of 3-Methylhexanal.

Biological Activity and Signaling Pathways
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Research into the specific biological activities of 3-Methylhexanal is limited.[1] Its structure,
possessing both hydrophobic and polar characteristics, suggests potential interactions with
biological membranes.[1] The aldehyde functional group is a key pharmacophore that can react
with biological molecules.[1]

3-Methylhexanal has been detected in biological systems and is listed in the Human
Metabolome Database (HMDB), though it is categorized as "detected but not quantified".[1][6]
This indicates its presence in biological samples without established reference ranges.[1] At
present, there is insufficient evidence in the scientific literature to associate 3-Methylhexanal
with specific, well-defined signaling pathways. Further research is needed to elucidate its
potential roles in metabolic pathways and as a biomarker.[1]

Safety and Handling

According to GHS classifications, 3-Methylhexanal is considered to cause skin and serious
eye irritation.[2] Standard laboratory safety protocols, including the use of personal protective
equipment such as gloves and safety glasses, should be followed when handling this
compound.

Applications in Research

e Analytical Standard: It is primarily used as an analytical standard for its identification and
quantification in various matrices including biological samples, food products, and
environmental samples.[1]

o Organic Chemistry: It serves as a model compound for studying the reactivity of branched-
chain aldehydes and the stereochemical aspects of organic reactions.[1]

o Flavor and Fragrance: 3-Methylhexanal is used as a flavoring agent in food products.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy 3-Methylhexanal | 19269-28-4 [smolecule.com]

e 2. 3-Methylhexanal | C7H140 | CID 140511 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 3. contaminantdb.ca [contaminantdb.ca]

e 4. parchem.com [parchem.com]

e 5. 3-methyl hexanal, 19269-28-4 [thegoodscentscompany.com]

e 6. Human Metabolome Database: Showing metabocard for 3-Methylhexanal
(HMDBO0032405) [hmdb.ca]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098541#3-methylhexanal-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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